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Compound of Interest

Compound Name: Furfuryl acrylate

Cat. No.: B080507

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring laboratory safety and environmental
protection. Furfuryl acrylate, a reactive acrylate monomer, requires careful management
throughout its lifecycle, from use to final disposal. This guide provides essential, immediate
safety and logistical information for the proper disposal of furfuryl acrylate.

Immediate Safety Precautions

Before handling furfuryl acrylate, it is crucial to be aware of its hazards. It is a combustible
liquid that can cause skin and eye irritation, and may cause respiratory irritation.[1] Always work
in a well-ventilated area and wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) Summary

Protective Equipment Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

) ] Chemical-resistant gloves (e.g., butyl rubber,
Skin Protection o
nitrile rubber).

Protective clothing to prevent skin contact.

) ) Use in a well-ventilated area. If inhalation risk is
Respiratory Protection ) )
high, use a NIOSH-approved respirator.
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Step-by-Step Disposal Procedure

The primary recommended method for the disposal of furfuryl acrylate is through incineration
at a licensed chemical destruction plant.[2] Under no circumstances should it be disposed of
down the drain or in regular trash.

1. Waste Collection:

o Collect waste furfuryl acrylate in a dedicated, properly labeled, and sealed container.
e The container should be made of a material compatible with furfuryl acrylate.

e Do not mix with other waste streams unless compatibility has been confirmed.

2. Spill Management:

¢ In the event of a spill, immediately evacuate non-essential personnel.

e Remove all sources of ignition.

» Ventilate the area.

e Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).

o Collect the absorbed material and place it in a suitable, closed container for disposal.[3]
3. Storage of Waste:

» Store the waste container in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.

o Ensure the container is tightly closed to prevent the release of vapors.
4. Final Disposal:
¢ Arrange for the collection of the waste by a licensed hazardous waste disposal company.

o The waste will be transported to a facility for destruction, typically via controlled incineration
with flue gas scrubbing.[2]
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o Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Regulatory and Hazard Information

While specific quantitative disposal limits for furfuryl acrylate are not readily available and are

subject to local and national regulations, the following table summarizes key hazard

classifications and related regulatory information. Waste generators are responsible for

determining the appropriate waste codes based on the characteristics of the waste and its

application.[4]

Parameter

Information

Source

Hazard Classification

Skin Irritant, Eye Irritant, May

cause respiratory irritation.

[1]

Primary Disposal Method

Controlled incineration at a
licensed chemical destruction

plant.

[2]

RCRA Waste Code

Not specifically listed. May be
classified as D001 (Ignitable)
or D002 (Corrosive) depending
on characteristics. The user
must determine the

appropriate code.

(5161071

Reportable Quantity (RQ)

Not specifically listed. For
comparison, the RQ for related
substances are: Ethyl acrylate:
1000 Ibs (454 kg), Furfural:
5000 Ibs (2270 kg).

[3](8]

UN Number (for transport)

Not specifically listed. A related
compound, Tetrahydrofurfuryl
acrylate, is UN3265 (Corrosive

liquid, acidic, organic, n.o.s.).

[4]

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of furfuryl acrylate waste.

Furfuryl Acrylate Disposal Workflow

Waste Generation & Initial Handling

Furfuryl Acrylate Waste Generated

lways

Wear Appropriate PPE

'

Spill & Emergency Response

Spill Occurs

Evacuate & Ventilate Area

Absorb with Inert Material

l

Collect in a Labeled, Sealed Container

Collect in a Sealed Container for Disposal

Storage & Final Disposal

Store Waste in a Cool, Dry, Ventilated Area

'

Contact Licensed Hazardous Waste Disposal Company

'

Transport to a Licensed Facility

Final Disposal via Incineration
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Caption: Furfuryl Acrylate Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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